Cas no 177489-17-7 (2-Chloro-4-fluoro-5-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylbenzoic Acid)

• Product Name: 2-Chloro-4-fluoro-5-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylbenzoic Acid
• CAS No: 177489-17-7
• MF: C₁₂H₇ClF₄N₂O₂
• MW: 322.642795801163
• CID: 2084674
• Update Time: 2025-10-31

2-Chloro-4-fluoro-5-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-fluoro-5-[1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]benzoic Acid
• 2-Chloro-4-fluoro-5-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylbenzoic Acid

• Inchi： 1S/C12H7ClF4N2O2/c1-19-10(12(15,16)17)4-9(18-19)6-2-5(11(20)21)7(13)3-8(6)14/h2-4H,1H3,(H,20,21)
• InChI Key： HQQFSYCAXAZRTJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C(=O)O)C1C=C(C(F)(F)F)N(C)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 409
• Topological Polar Surface Area: 55.1

Additional information on 2-Chloro-4-fluoro-5-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylbenzoic Acid

Introduction to 2-Chloro-4-fluoro-5-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylbenzoic Acid (CAS No. 177489-17-7)

2-Chloro-4-fluoro-5-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylbenzoic Acid, identified by its CAS number 177489-17-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its chloro, fluoro, and trifluoromethyl substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug discovery efforts.

The pyrazol-3-ylbenzoic acid moiety in the name underscores the compound's aromatic nature, which is further enhanced by the presence of halogen atoms. These halogen atoms not only influence the electronic properties of the molecule but also play a crucial role in its interactions with biological targets. The 1-methyl and 5-(trifluoromethyl) groups add additional layers of complexity, affecting both the metabolic stability and binding affinity of the compound.

In recent years, there has been a growing interest in developing novel compounds with enhanced efficacy and reduced side effects. The 2-Chloro-4-fluoro-5-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylbenzoic Acid has been studied for its potential as an intermediate in the synthesis of various bioactive molecules. Its structural framework allows for modifications that can fine-tune its pharmacological properties, making it a versatile tool for medicinal chemists.

One of the most compelling aspects of this compound is its potential application in the development of new drugs targeting inflammatory and immunological disorders. The pyrazole core is well-documented for its anti-inflammatory properties, and the presence of electron-withdrawing groups such as chloro and fluoro enhances its binding interactions with enzymes and receptors involved in inflammatory pathways. For instance, studies have shown that pyrazole derivatives can modulate the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins—mediators of inflammation.

Furthermore, the trifluoromethyl group is known to improve metabolic stability and binding affinity, which are critical factors in drug design. This group can enhance the lipophilicity of a molecule, making it more likely to cross biological membranes and reach its target site effectively. The combination of these structural features makes 2-Chloro-4-fluoro-5-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylbenzoic Acid a promising candidate for further investigation.

Recent research has also explored the compound's potential in oncology. Pyrazole derivatives have shown promise as kinase inhibitors, particularly those targeting tyrosine kinases which are overexpressed in many cancer cells. The electron-withdrawing nature of chloro and fluoro substituents can enhance the electrophilicity of key functional groups in the molecule, improving its ability to interact with ATP-binding sites on kinases. Additionally, the bulky methyl group can sterically hinder off-target interactions, reducing toxicity.

The agrochemical sector has also benefited from the exploration of pyrazole-based compounds. These molecules have demonstrated efficacy as herbicides and fungicides due to their ability to disrupt essential metabolic pathways in plants. The structural diversity inherent in pyrazole derivatives allows for targeted action against specific pests or pathogens while minimizing harm to non-target organisms.

In terms of synthetic chemistry, 2-Chloro-4-fluoro-5-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylbenzoic Acid serves as an excellent starting material for exploring new synthetic pathways. Its complex structure presents challenges that can drive innovation in synthetic methodologies. Researchers have utilized various coupling reactions and functional group transformations to modify this compound into more complex derivatives with tailored properties.

The pharmaceutical industry continues to invest heavily in discovering new active ingredients derived from natural scaffolds like pyrazole. The unique combination of substituents in 2-Chloro-4-fluoro-5-1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylbenzoic Acid exemplifies how structural diversity can lead to novel therapeutic agents. By leveraging computational modeling and high-throughput screening techniques, scientists can rapidly identify promising candidates for further development.

Future directions in research may focus on optimizing the synthesis of this compound to improve yield and scalability while maintaining its pharmacological integrity. Advances in green chemistry principles could also be applied to develop more environmentally friendly synthetic routes that minimize waste and hazardous byproducts.

In conclusion,2-Chloro-4-fluoro-5-(trifluoromethyl)-1H-pyrazol3-ylbenzoic Acid (CAS No. 17748917-7) is a multifaceted compound with significant potential across multiple domains including pharmaceuticals, agrochemicals, and materials science. Its unique structural features make it a valuable building block for drug discovery efforts aimed at addressing some of today's most pressing medical challenges.